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Compound of Interest

Compound Name: Tetradecyl acrylate

Cat. No.: B1582597 Get Quote

Essential Safety and Handling Guide for
Tetradecyl Acrylate
This guide provides critical safety, handling, and disposal protocols for Tetradecyl acrylate
(CAS No. 21643-42-5), tailored for research and development environments. Adherence to

these procedures is essential for minimizing risks and ensuring a safe laboratory operation.

Understanding the Hazards
Tetradecyl acrylate is recognized as a hazardous substance requiring careful handling. The

primary risks include irritation to the skin, eyes, and respiratory system, as well as the potential

for inducing allergic skin reactions through sensitization.[1][2][3][4]

Summary of Chemical and Physical Properties

Property Value

CAS Number 21643-42-5[5][6]

Synonyms Acrylic Acid Tetradecyl Ester[5][6]

Molecular Formula C₁₇H₃₂O₂[2][3]

Molecular Weight 268.4 g/mol [3]

Appearance Colorless to Almost Colorless Clear Liquid[6]
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| Primary Hazards | Skin Irritant, Eye Irritant, Skin Sensitizer, Respiratory Irritant[1][3][7] |

GHS Hazard Classifications

Hazard Classification GHS Hazard Statement Prevalence in Reports

Skin Irritation (Category 2)
H315: Causes skin
irritation

88.9%[1][3]

Skin Sensitization (Category 1)
H317: May cause an allergic

skin reaction
88.2%[1][3]

Serious Eye Irritation

(Category 2)

H319: Causes serious eye

irritation
88.9%[1][3]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
98.7%[1][3]

Data based on GHS information provided in 153 reports by companies from 5 notifications to

the ECHA C&L Inventory.[1][3]

Personal Protective Equipment (PPE)
A stringent PPE protocol is the primary defense against exposure to Tetradecyl acrylate. The

following equipment is mandatory when handling this chemical.
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Protection Type Specification Rationale

Hand Protection
Nitrile rubber gloves.[1] Avoid

natural rubber or PVC gloves.

Provides a chemical-resistant

barrier to prevent skin contact

and potential sensitization.[8]

Eye & Face Protection

Chemical safety goggles with

side-shields.[1] A face shield

may be required for splash

risks.

Protects against splashes that

can cause serious eye

irritation.[2][7]

Skin & Body Protection

Permeation-resistant lab coat,

long-sleeved shirts, and pants.

[1][8]

Minimizes the risk of accidental

skin contact.[8]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required.[1][7] If ventilation is

insufficient, a NIOSH-approved

respirator is necessary.

Prevents inhalation of vapors

or mists that can cause

respiratory irritation.[7]

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle Tetradecyl acrylate in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][5][7]

Safety Stations: Ensure that a fully functional emergency eyewash station and safety shower

are readily accessible.[2][7]

Safe Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn.[1]

Avoidance of Contact: Avoid all direct contact with the substance.[7] Do not breathe vapors

or mists.[8]
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Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.[9]

Clothing: Remove any contaminated clothing immediately and wash it separately before

reuse.[8][10] If clothing is heavily contaminated, it may need to be disposed of as hazardous

waste.[1]

Storage Requirements:

Store containers in a cool, dry, and dark place, away from heat, direct sunlight, and ignition

sources to prevent hazardous polymerization.[7]

Keep containers tightly closed and store in a well-ventilated place.[9]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[9]

Emergency and Disposal Plan
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air
immediately. If breathing has stopped or
is difficult, provide artificial respiration or
oxygen and seek immediate medical
attention.[10][11]

Skin Contact

Immediately remove contaminated clothing.[11]

Wash the affected skin area with plenty of soap

and water.[4][11] If skin irritation or a rash

occurs, get medical advice.[2][10]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do. Continue rinsing.[2] If eye irritation

persists, consult a doctor.[2][10]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8][10] |

Spill Management Protocol

Evacuate: Evacuate non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use a non-combustible, inert absorbent material (e.g., sand,

vermiculite, or earth) to contain the substance.[1] Do not use sawdust.[1]

Collect: Carefully collect the absorbent material and contaminated debris into a designated,

labeled hazardous waste container.[1] Use spark-proof tools.[5]

Decontaminate: Clean the spill area and any non-disposable equipment thoroughly with a

suitable solvent. All cleaning materials must also be disposed of as hazardous waste.[1]

Disposal Protocol

Waste Collection: Collect all Tetradecyl acrylate waste, including contaminated materials, in

a designated, compatible, and clearly labeled hazardous waste container.[1] The label

should include "Hazardous Waste" and the chemical name.[1]

Storage: Store the sealed hazardous waste container in a secure and well-ventilated waste

accumulation area.[1]

Final Disposal: Coordinate with your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company for final disposal.[1] Disposal

must be conducted in accordance with all local, regional, and national regulations.[2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Tetradecyl
acrylate, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Waste Disposal

Emergency: Spill Response

Don Appropriate PPE
(Nitrile Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Handle Tetradecyl Acrylate

Avoid Skin/Eye Contact & Inhalation Spill Occurs?

Decontaminate Glassware & Surfaces
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Dispose of Spill Waste
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Click to download full resolution via product page

Caption: Workflow for safe handling of Tetradecyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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